2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C26H20F2N2O3/c1-2-16-3-12-23-21(13-16)26(33)22(25(32)17-4-6-18(27)7-5-17)14-30(23)15-24(31)29-20-10-8-19(28)9-11-20/h3-14H,2,15H2,1H3,(H,29,31)
• InChI Key: LBYLCVYHXGCIGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)F)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C26H20F2N2O3
• Molecular Weight: 446.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features. It has a quinolinone moiety, which is a type of heterocyclic compound that is often found in pharmaceuticals and other biologically active compounds. It also contains two fluorobenzoyl groups, which are aromatic rings with a fluorine atom and a carbonyl group. The presence of fluorine can significantly alter the chemical properties of the compound, as fluorine is highly electronegative.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the quinolinone moiety could be formed through a cyclization reaction, while the fluorobenzoyl groups could be introduced through a substitution reaction with a fluorinating agent.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The carbonyl groups could be involved in reactions with nucleophiles, while the aromatic rings could undergo electrophilic aromatic substitution. The presence of the fluorine atoms could also affect the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atoms could increase its lipophilicity, which could affect its solubility and its ability to cross cell membranes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Appropriate safety precautions should be taken when handling it.